Cas no 675830-69-0 (7-methyl-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid)

7-Methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a heterocyclic compound featuring a pyrazolopyrimidine core with a carboxylic acid functional group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The presence of both the methyl and oxo groups enhances its reactivity, enabling selective modifications for targeted molecule design. Its stable crystalline form ensures consistent handling and storage. The compound's unique scaffold is valuable for developing bioactive molecules, offering potential in medicinal chemistry for kinase inhibitors or other therapeutic agents. High purity grades are available to meet rigorous research and industrial requirements.

7-methyl-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid structure

675830-69-0 structure

Product Name:7-methyl-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid

CAS No:675830-69-0

MF:C₈H₇N₃O₃

MW:193.159481287003

CID:3111883

PubChem ID:135455844

Update Time:2025-10-17

7-methyl-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Methyl-5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- 7-methyl-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid
- 675830-69-0
- 7-methyl-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- 7-METHYL-5-OXO-4H,5H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
- CS-0290790
- 7-METHYL-5-OXO-4H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
- 7-methyl-5-oxo-4H,5H-pyrazolo(1,5-a)pyrimidine-2-carboxylic acid
- STK399878
- EN300-1082618
- 7-METHYL-5-OXO-4H,5H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLICACID
- AKOS003395700
- 894-684-5
- Inchi： 1S/C8H7N3O3/c1-4-2-7(12)9-6-3-5(8(13)14)10-11(4)6/h2-3H,1H3,(H,9,12)(H,13,14)
- InChI Key： IDXDCHOXWPFNFU-UHFFFAOYSA-N
- SMILES： O=C1C=C(C)N2C(=CC(C(=O)O)=N2)N1

Computed Properties

Exact Mass: 193.04874109Da
Monoisotopic Mass: 193.04874109Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 84.2Å²

7-methyl-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1082618-0.05g	7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	675830-69-0	95%	0.05g	$205.0	2023-10-28
Enamine	EN300-1082618-0.1g	7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	675830-69-0	95%	0.1g	$306.0	2023-10-28
Enamine	EN300-1082618-0.25g	7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	675830-69-0	95%	0.25g	$438.0	2023-10-28
Enamine	EN300-1082618-0.5g	7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	675830-69-0	95%	0.5g	$691.0	2023-10-28
Enamine	EN300-1082618-1.0g	7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	675830-69-0	95%	1g	$884.0	2023-06-10
Enamine	EN300-1082618-2.5g	7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	675830-69-0	95%	2.5g	$1735.0	2023-10-28
Enamine	EN300-1082618-5.0g	7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	675830-69-0	95%	5g	$2566.0	2023-06-10
Enamine	EN300-1082618-10.0g	7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	675830-69-0	95%	10g	$3807.0	2023-06-10
Enamine	EN300-1082618-1g	7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	675830-69-0	95%	1g	$884.0	2023-10-28
Enamine	EN300-1082618-5g	7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	675830-69-0	95%	5g	$2566.0	2023-10-28